Cas no 175201-73-7 (Methyl 3-amino-4-(methylsulfonyl)thiophene-2-carboxylate)

• Product Name: Methyl 3-amino-4-(methylsulfonyl)thiophene-2-carboxylate
• CAS No: 175201-73-7
• MF: C₇H₉NO₄S₂
• MW: 235.28065943718
• MDL: MFCD00067932
• CID: 134160
• PubChem ID: 2778572
• Update Time: 2025-05-28

Methyl 3-amino-4-(methylsulfonyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-(methylsulfonyl)thiophene-2-carboxylate
• 2-Thiophenecarboxylicacid, 3-amino-4-(methylsulfonyl)-, methyl ester
• Methyl 3-amino-4-(methylsulfonyl)-thiophene-2-carboxylate
• Methyl 3-amino-4-(methylsulphonyl)thiophene-2-carboxylate
• methyl 3-amino-4-methylsulfonylthiophene-2-carboxylate
• BUTTPARK 33\04-59
• TIMTEC-BB SBB005527
• Methyl 3-amino-4-(methylsulfonyl)thiophene-
• Methyl 3-aMino-4-Methanesulfonylthiophene-2-carboxylate
• PS-4384
• FT-0628529
• SR-01000003808
• METHYL3-AMINO-4-(METHYLSULFONYL)THIOPHENE-2-CARBOXYLATE
• 3-Amino-4-methanesulfonyl-thiophene-2-carboxylic acid methyl ester
• 2-Thiophenecarboxylic acid, 3-amino-4-(methylsulfonyl)-, methyl ester
• W-206144
• SCHEMBL2669274
• CS-0315106
• MFCD00067932
• HMS554I18
• Maybridge1_004594
• 175201-73-7
• AKOS015852003
• CCG-251931
• DTXSID00381008
• SR-01000003808-1
• Methyl 3-amino-4-(methanesulfonyl)thiophene-2-carboxylate
• A3877
• DB-011606

• MDL： MFCD00067932
• Inchi： 1S/C7H9NO4S2/c1-12-7(9)6-5(8)4(3-13-6)14(2,10)11/h3H,8H2,1-2H3
• InChI Key： ZFMCGKFMQDQBLY-UHFFFAOYSA-N
• SMILES： S(C)(C1=CSC(C(=O)OC)=C1N)(=O)=O

Computed Properties

• Exact Mass: 234.99700
• Monoisotopic Mass: 234.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.462
• Melting Point: 145 °C
• Boiling Point: 497.8°C at 760 mmHg
• Flash Point: 254.9°C
• Refractive Index: 1.573
• PSA: 123.08000
• LogP: 2.18240

Methyl 3-amino-4-(methylsulfonyl)thiophene-2-carboxylate Security Information

• Hazard Statement： Irritant
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Additional information on Methyl 3-amino-4-(methylsulfonyl)thiophene-2-carboxylate

Recent Advances in the Research of Methyl 3-amino-4-(methylsulfonyl)thiophene-2-carboxylate (CAS: 175201-73-7)

The compound Methyl 3-amino-4-(methylsulfonyl)thiophene-2-carboxylate (CAS: 175201-73-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential clinical relevance.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of Methyl 3-amino-4-(methylsulfonyl)thiophene-2-carboxylate as a precursor in the synthesis of selective JAK2 inhibitors. The study utilized a multi-step synthetic route, with the target compound serving as a critical building block for introducing the thiophene sulfonyl moiety, which was found to enhance binding affinity and selectivity. The resulting inhibitors showed promising activity in preclinical models of myeloproliferative disorders, with IC50 values in the low nanomolar range.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was employed in the development of novel anti-inflammatory agents targeting the NLRP3 inflammasome. The methylsulfonyl group was identified as a crucial pharmacophore, contributing to the compound's ability to modulate inflammatory pathways. Structural-activity relationship (SAR) studies revealed that modifications at the 3-amino position could fine-tune the compound's potency and metabolic stability, opening new avenues for drug optimization.

From a synthetic chemistry perspective, recent work has focused on improving the scalability and sustainability of Methyl 3-amino-4-(methylsulfonyl)thiophene-2-carboxylate production. A 2024 Green Chemistry publication described a novel catalytic method for its synthesis, reducing the reliance on hazardous reagents and improving overall yield. This advancement is particularly relevant for industrial-scale applications, where cost-effectiveness and environmental considerations are paramount.

Ongoing clinical research suggests potential applications of derivatives of this compound in oncology, with several candidates currently in Phase I trials for solid tumors. The unique electronic properties imparted by the thiophene core, combined with the versatility of the sulfonyl and ester functionalities, make this scaffold particularly attractive for medicinal chemistry applications. Future research directions are likely to explore its utility in targeted protein degradation and PROTAC development, areas that are rapidly gaining traction in drug discovery.